1-Hexanone, 6-amino-1-(1-pyrrolidinyl)-
Overview
Description
1-Hexanone, 6-amino-1-(1-pyrrolidinyl)-, also known as 1-Hexanone-6-amino-1-pyrrolidinium, is a synthetic organic compound with a wide range of applications in scientific research. It is an alkyl amine derivative of 1-hexanone, an aliphatic ketone, and is used in a variety of synthetic and analytical processes. The compound is also known by its chemical name, 6-amino-1-hexanone-1-pyrrolidinium, and is sometimes referred to as “HAP” or “HAP-1”.
Mechanism of Action
The mechanism of action of 1-Hexanone, 6-amino-1-(1-pyrrolidinyl)--amino-1-pyrrolidinium is not fully understood. However, it is believed that the compound acts as a catalyst, allowing the formation of new chemical bonds between organic molecules. This allows for the formation of new compounds, which can then be used in various scientific research applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-Hexanone, 6-amino-1-(1-pyrrolidinyl)--amino-1-pyrrolidinium are not well understood. However, the compound has been shown to be non-toxic in laboratory tests, indicating that it is safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
1-Hexanone, 6-amino-1-(1-pyrrolidinyl)--amino-1-pyrrolidinium has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without degradation. It is also relatively non-toxic, making it safe for use in laboratory experiments. However, the compound is sensitive to light and air and should be stored in dark, airtight containers.
Future Directions
1-Hexanone, 6-amino-1-(1-pyrrolidinyl)--amino-1-pyrrolidinium has a wide range of potential applications in scientific research. In the future, it could be used in the development of new catalysts, in the synthesis of organic compounds, and in the analysis of amino acids and peptides. It could also be used in the development of new drugs and medical treatments. In addition, further research could be conducted to better understand the mechanism of action of the compound and its biochemical and physiological effects.
Scientific Research Applications
1-Hexanone, 6-amino-1-(1-pyrrolidinyl)--amino-1-pyrrolidinium is used in a variety of scientific research applications. It is used as a reagent in a number of synthetic processes, including the synthesis of amino acids and peptides, as well as in the synthesis of organic compounds. It is also used in analytical processes, such as the analysis of amino acids, peptides, and other organic compounds. In addition, 1-Hexanone, 6-amino-1-(1-pyrrolidinyl)--amino-1-pyrrolidinium is used in the study of enzyme kinetics and in the development of new catalysts.
properties
IUPAC Name |
6-amino-1-pyrrolidin-1-ylhexan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O/c11-7-3-1-2-6-10(13)12-8-4-5-9-12/h1-9,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOWMBZZBXMGGNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CCCCCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Hexanone, 6-amino-1-(1-pyrrolidinyl)- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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